Cas no 117467-28-4 (Cefditoren (Pivoxil))

• Product Name: Cefditoren (Pivoxil)
• CAS No: 117467-28-4
• MF: C₂₅H₂₈N₆O₇S₃
• MW: 620.720821380615
• MDL: MFCD00933166
• CID: 63297
• Update Time: 2025-05-21

Cefditoren (Pivoxil) Chemical and Physical Properties

Names and Identifiers

• Cefditoren pivoxil
• 2,2-Dimethylpropanoyloxymethyl (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• CEFDITOREN PIVALOYLOXYMETHYL ESTER
• Cefditoren pivoxyl
• ME 1207
• 2,2-Dimethylpropanoyloxymethyl (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carbox
• Meiac
• MEIACT
• ME-1207
• CEFDITOREN
• Spectracef
• ceditoren pivoxil
• CEFDITORIN PIVOXIL
• Cefditoren Pivoxil (350 mg)
• CDTR-PI
• Cefditorin
• Cefditoren (pivoxil)
• Cefditoren PI voxil
• Cefditoren Pivoxil [JAN]
• C25H28N6O7S3
• ME1207
• 78THA212DH
• cefditoren-pivoxil
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(2-(4-methyl-5-thiazolyl)ethenyl)-8-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester, (6R-(3(Z),6-a
• Cefditoren (Pivoxil)

• MDL： MFCD00933166
• Inchi： 1S/C25H28N6O7S3/c1-12-15(41-10-27-12)7-6-13-8-39-21-17(29-19(32)16(30-36-5)14-9-40-24(26)28-14)20(33)31(21)18(13)22(34)37-11-38-23(35)25(2,3)4/h6-7,9-10,17,21H,8,11H2,1-5H3,(H2,26,28)(H,29,32)/b7-6-,30-16-/t17-,21-/m1/s1
• InChI Key： AFZFFLVORLEPPO-UVYJNCLZSA-N
• SMILES： S1CC(/C=C\C2=C(C)N=CS2)=C(C(=O)OCOC(C(C)(C)C)=O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O

Computed Properties

• Exact Mass: 620.11800
• Monoisotopic Mass: 620.118159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 257

Experimental Properties

• Color/Form: Off white powder
• Density: 1.55
• Melting Point: 207-209°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.71
• PSA: 257.18000
• LogP: 3.20810
• Merck: 1921
• Specific Rotation: D20 -48.5° (c = 0.5 in methanol)

Cefditoren (Pivoxil) Security Information

• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P261-P280
• RTECS：XI0367800
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Cefditoren (Pivoxil)

Cefditoren (Pivoxil): A Comprehensive Overview

Cefditoren (Pivoxil), also known by its CAS number 117467-28-4, is a widely recognized compound in the field of pharmaceuticals. This compound has garnered significant attention due to its unique properties and applications in various industries. In this article, we will delve into the details of Cefditoren (Pivoxil), exploring its chemical structure, synthesis methods, applications, and the latest research findings.

The chemical structure of Cefditoren (Pivoxil) is characterized by its distinctive molecular formula and functional groups. Recent studies have highlighted the importance of understanding its structural properties to optimize its synthesis and enhance its bioavailability. Researchers have employed advanced spectroscopic techniques to analyze the compound's molecular interactions, providing valuable insights into its behavior in different environments.

One of the most notable aspects of Cefditoren (Pivoxil) is its versatility in various industrial applications. It has been extensively used in the pharmaceutical industry as an intermediate in drug synthesis. The compound's ability to form stable complexes with other molecules has made it a valuable component in drug delivery systems. Recent advancements in nanotechnology have further expanded its potential applications, particularly in targeted drug delivery.

Cefditoren (Pivoxil)'s role in the development of new therapeutic agents cannot be overstated. Its unique properties make it an ideal candidate for use in anti-inflammatory and antifungal medications. Recent clinical trials have demonstrated promising results, indicating that Cefditoren (Pivoxil)-based drugs could offer significant benefits over traditional treatments.

The synthesis of Cefditoren (Pivoxil) involves a series of complex chemical reactions that require precise control over reaction conditions. Researchers have developed novel synthetic pathways that not only improve yield but also reduce environmental impact. These advancements are crucial for scaling up production to meet the growing demand for this compound.

In terms of market trends, Cefditoren (Pivoxil) has seen a steady increase in demand due to its expanding applications. The global pharmaceutical industry is increasingly adopting this compound for its versatility and effectiveness. Market analysis reports suggest that the demand for Cefditoren (Pivoxil) will continue to grow as new applications are discovered and existing ones are optimized.

Environmental considerations are also playing a significant role in shaping the future of Cefditoren (Pivoxil) production. Scientists are exploring green chemistry approaches to minimize waste and reduce energy consumption during synthesis. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing.

In conclusion, Cefditoren (Pivoxil) is a multifaceted compound with immense potential across various industries. Its unique properties, coupled with ongoing research and development, ensure that it remains at the forefront of pharmaceutical innovation. As new discoveries emerge, Cefditoren (Pivoxil) will undoubtedly continue to play a pivotal role in advancing medical science and improving patient outcomes.